Cas no 13659-03-5 (Carbanilic acid,N-(5-hydroxypentyl)-, ethyl ester, acetate (ester) (8CI))

• Product name: Carbanilic acid,N-(5-hydroxypentyl)-, ethyl ester, acetate (ester) (8CI)
• CAS No: 13659-03-5
• MF: C₁₆H₂₃NO₄
• MW: 293.35812
• CID: 227218
• PubChem ID: 253475

Carbanilic acid,N-(5-hydroxypentyl)-, ethyl ester, acetate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,N-(5-hydroxypentyl)-, ethyl ester, acetate (ester) (8CI)
• 5-(N-ethoxycarbonylanilino)pentyl acetate
• 5-[(ethoxycarbonyl)(phenyl)amino]pentyl acetate
• AC1L5O78
• AC1Q65E0
• AR-1G6692
• CTK4C0370
• NCIOpen2_003913
• NSC76448
• NSC-76448
• 13659-03-5
• DTXSID30291560

• Inchi： InChI=1S/C16H23NO4/c1-3-20-16(19)17(15-10-6-4-7-11-15)12-8-5-9-13-21-14(2)18/h4,6-7,10-11H,3,5,8-9,12-13H2,1-2H3
• InChI Key： JMXHUOKPOHIKLM-UHFFFAOYSA-N
• SMILES： CCOC(N(C1=CC=CC=C1)CCCCCOC(=O)C)=O

Computed Properties

• Exact Mass: 293.16279
• Monoisotopic Mass: 293.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 3

Experimental Properties

• Density: 1.101
• Boiling Point: 395.6°C at 760 mmHg
• Flash Point: 193°C
• Refractive Index: 1.521
• PSA: 55.84
• LogP: 3.38290